Cas no 13652-09-0 (2,2,2-Trifluoro-1-phenylethanamine hydrochloride)

2,2,2-Trifluoro-1-phenylethanamine hydrochloride is a fluorinated amine derivative with significant utility in pharmaceutical and organic synthesis. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it valuable in drug discovery for modulating pharmacokinetic properties. The hydrochloride salt form improves solubility and handling, facilitating its use in reactions requiring precise stoichiometry. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. Its structural features, including the electron-withdrawing trifluoromethyl group and aromatic phenyl ring, contribute to its reactivity in nucleophilic substitution and reductive amination reactions. The compound is typically characterized by high purity and consistent performance in synthetic applications.
2,2,2-Trifluoro-1-phenylethanamine hydrochloride structure
13652-09-0 structure
Product name:2,2,2-Trifluoro-1-phenylethanamine hydrochloride
CAS No:13652-09-0
MF:C8H9ClF3N
MW:211.611971616745
MDL:MFCD00971700
CID:137023
PubChem ID:12622930

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-phenylethanamine hydrochloride
    • 2,2,2-TRIFLUORO-1-PHENYL-ETHYLAMINE
    • Benzenemethanamine, a-(trifluoromethyl)-,hydrochloride (1:1)
    • 2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
    • 2,2,2-Trifluoro-1-phenylethylamine Hydrochloride
    • 2,2,2-Trifluoro-1-phenylethanaMine HCl
    • 2,2,2-TRIFLUORO-1-PHENYL-ETHYLAMINE HCL
    • BenzeneMethanaMine, a-(trifluoroMethyl)-, hydrochloride
    • 2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride, AldrichCPR
    • FT-0660680
    • 13652-09-0
    • Z1262398374
    • 2,2,2-Trifluoro-1-phenylethan-1-amine--hydrogen chloride (1/1)
    • SB79301
    • W-205484
    • 2,2,2-Trifluoro-1-phenylethylamine HCl
    • EN300-65380
    • 2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
    • AB07860
    • DTXSID90504688
    • AC-29539
    • AKOS005255723
    • SY005422
    • SB32638
    • SCHEMBL4708717
    • CS-0089740
    • 2,2,2-Trifluoro-1-phenylethylamineHydrochloride
    • Benzenemethanamine, alpha-(trifluoromethyl)-, hydrochloride (1:1)
    • (2,2,2-trifluoro-1-phenylethyl)amine hydrochloride
    • MFCD00971700
    • LCQGOISHUDYBOS-UHFFFAOYSA-N
    • BS-15414
    • 2,2,2-trifluoro-1-phenylethanamine;hydrochloride
    • FT-0636933
    • MFCD07776798
    • (S)-2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
    • (1S)-2,2,2-trifluoro-1-phenylethanamine,hydrochloride
    • SY290611
    • DB-042345
    • (R)-2,2,2-Trifluoro-1-phenethylamine Hydrochloride
    • MDL: MFCD00971700
    • Inchi: 1S/C8H8F3N.ClH/c9-8(10,11)7(12)6-4-2-1-3-5-6;/h1-5,7H,12H2;1H
    • InChI Key: LCQGOISHUDYBOS-UHFFFAOYSA-N
    • SMILES: Cl.FC(C(C1C=CC=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 211.03800
  • Monoisotopic Mass: 211.0375615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: No data available
  • Melting Point: >250 ºC (acetonitrile )
  • Boiling Point: No data available
  • Flash Point: 97.6℃
  • PSA: 26.02000
  • LogP: 3.75100
  • Vapor Pressure: No data available

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Security Information

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,2,2-Trifluoro-1-phenylethanamine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-65380-1.0g
2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
13652-09-0 95%
1.0g
$85.0 2023-02-13
Enamine
EN300-65380-0.25g
2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
13652-09-0 95%
0.25g
$42.0 2023-02-13
eNovation Chemicals LLC
D554676-1g
2,2,2-Trifluoro-1-phenylethanaMine hydrochloride
13652-09-0 97%
1g
$809 2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T39470-250mg
2,2,2-Trifluoro-1-phenylethan-1-amine hydrochloride
13652-09-0 97%
250mg
¥120.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T39470-1g
2,2,2-Trifluoro-1-phenylethan-1-amine hydrochloride
13652-09-0 97%
1g
¥269.0 2023-09-06
Fluorochem
093854-250mg
2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
13652-09-0 95%
250mg
£44.00 2022-02-28
eNovation Chemicals LLC
Y1131127-25g
2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
13652-09-0 95%
25g
$1310 2024-07-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
MY0333-25g
2,2,2-trifluoro-1-phenylethanamine hydrochloride
13652-09-0 97%
25g
$1080 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T167092-1g
2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
13652-09-0
1g
¥1,149.00 2021-05-24
TRC
T792698-50mg
2,2,2-Trifluoro-1-phenylethanamine Hydrochloride
13652-09-0
50mg
$ 50.00 2022-06-02

Additional information on 2,2,2-Trifluoro-1-phenylethanamine hydrochloride

Recent Advances in the Study of 2,2,2-Trifluoro-1-phenylethanamine Hydrochloride (CAS: 13652-09-0)

2,2,2-Trifluoro-1-phenylethanamine hydrochloride (CAS: 13652-09-0) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. Recent studies have explored its potential applications as a chiral building block in asymmetric synthesis, as well as its role in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride is its application in enantioselective synthesis. Researchers have developed efficient catalytic methods to produce this compound in high enantiomeric purity, which is critical for its use in pharmaceutical intermediates. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel asymmetric hydrogenation protocol using chiral ruthenium catalysts, achieving yields exceeding 90% with enantiomeric excess (ee) values greater than 99%. This breakthrough has significant implications for the scalable production of enantiopure fluorinated amines.

In addition to its synthetic utility, recent pharmacological studies have investigated the biological activity of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride. Preliminary in vitro and in vivo studies suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly as a potential ligand for serotonin and dopamine receptors. A 2022 study in Bioorganic & Medicinal Chemistry reported that derivatives of this compound showed promising activity in animal models of depression and anxiety, though further optimization is required to improve selectivity and reduce off-target effects.

The compound's stability and physicochemical properties have also been a focus of recent research. Due to the presence of the trifluoromethyl group, 2,2,2-Trifluoro-1-phenylethanamine hydrochloride exhibits enhanced metabolic stability and lipophilicity compared to its non-fluorinated analogs. These characteristics make it an attractive candidate for drug development, particularly for central nervous system (CNS) targets. Computational studies have further elucidated its binding modes and interactions with biological targets, providing a foundation for structure-activity relationship (SAR) optimization.

Industrial applications of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride have expanded beyond pharmaceuticals. Recent patents highlight its use in agrochemicals and materials science, where its fluorinated structure imparts desirable properties such as increased resistance to degradation and improved bioavailability. For example, a 2023 patent application described its incorporation into novel herbicides with enhanced efficacy and reduced environmental persistence.

Despite these advancements, challenges remain in the large-scale production and application of 2,2,2-Trifluoro-1-phenylethanamine hydrochloride. Issues such as cost-effective synthesis, regulatory compliance, and environmental impact require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this versatile compound.

In conclusion, 2,2,2-Trifluoro-1-phenylethanamine hydrochloride (CAS: 13652-09-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activity, and industrial applications, paving the way for future innovations. Ongoing research will likely focus on optimizing its pharmacological profile and expanding its utility across diverse fields.

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Amadis Chemical Company Limited
(CAS:13652-09-0)2,2,2-Trifluoro-1-phenylethanamine hydrochloride
A886675
Purity:99%/99%
Quantity:5g/25g
Price ($):416.0/1282.0